Cas no 2432-51-1 (S-methyl butanethioate)

S-Methyl butanethioate (CAS 2432-51-1) is a sulfur-containing ester with the molecular formula C5H10OS. This compound is characterized by its distinctive thioester functional group, which imparts reactivity useful in organic synthesis and flavor/fragrance applications. It serves as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals due to its ability to participate in nucleophilic substitution and condensation reactions. The compound's low molecular weight and moderate volatility make it suitable for controlled reactions. Its stability under standard conditions ensures consistent performance in synthetic processes. S-Methyl butanethioate is typically handled under inert atmospheres to prevent oxidation.
S-methyl butanethioate structure
S-methyl butanethioate structure
Product Name:S-methyl butanethioate
CAS No:2432-51-1
MF:C5H10OS
MW:118.197300434113
MDL:MFCD00009872
CID:42946
PubChem ID:24856787
Update Time:2025-06-28

S-methyl butanethioate Chemical and Physical Properties

Names and Identifiers

    • S-methyl butanethioate
    • Methyl thiobutyrate
    • S-Methyl Thiobutyrate
    • METHL THIOBUTYRATE
    • S-Methyl Thiobutanoate
    • BUTANETHIOIC ACID,S-METHYL ESTER
    • Buttersaeurethiomethylester
    • Butyric acid,thio-,S-methyl ester
    • Methanethiol butyrate
    • Methanethiol n-butyrate
    • methyl butanethioate
    • methyl thiol-butyrate
    • Methyl-thiobutyrat
    • S-Methyl thiobutanoate,S-Methyl thiobutyrate
    • Thiobutyric Acid S-Methyl Ester
    • MDL： MFCD00009872
    • Inchi： 1S/C5H10OS/c1-3-4-5(6)7-2/h3-4H2,1-2H3
    • InChI Key： GRLJIIJNZJVMGP-UHFFFAOYSA-N
    • SMILES： CCCC(SC)=O
    • BRN： 1848987

Computed Properties

  • Exact Mass: 118.04500
  • Monoisotopic Mass: 118.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 61.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • Color/Form: Cheese tomato sulfide like odor
  • Density: 0.966 g/mL at 25 °C(lit.)
  • Boiling Point: 142-143 °C/757 mmHg(lit.)
  • Flash Point: Fahrenheit: 93.2 ° f
    Celsius: 34 ° c
  • Refractive Index: n20/D 1.461(lit.)
  • PSA: 42.37000
  • LogP: 1.67610
  • FEMA: 3310
  • Solubility: Not determined

S-methyl butanethioate Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S16-S26-S36/37/39-S37/39
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • TSCA：Yes
  • Packing Group：III
  • Hazard Level：3
  • Safety Term：3
  • Packing Group：III
  • Risk Phrases：R10; R36/37/38

S-methyl butanethioate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-methyl butanethioate Pricemore >>

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S-methyl butanethioate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2432-51-1)Methyl thiobutyrate
Order Number:sfd8725
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:2432-51-1)Methyl thiobutyrate
sfd8725
Purity:99.9%
Quantity:200kg
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